Cas no 2322851-22-7 (2-methyl-2-4-(2,2,2-trifluoroethyl)-1H-pyrazol-1-ylpropanoic acid)

2-Methyl-2-[4-(2,2,2-trifluoroethyl)-1H-pyrazol-1-yl]propanoic acid is a fluorinated pyrazole derivative with potential applications in medicinal chemistry and agrochemical research. Its structure features a trifluoroethyl group, which enhances lipophilicity and metabolic stability, making it a valuable intermediate for designing bioactive compounds. The presence of the carboxylic acid moiety allows for further functionalization, enabling the synthesis of amides, esters, or other derivatives. This compound may exhibit improved binding affinity in target interactions due to the electron-withdrawing effects of the trifluoromethyl group. Its pyrazole core is a common pharmacophore in drug discovery, suggesting utility in developing kinase inhibitors or anti-inflammatory agents. The compound's stability and reactivity make it suitable for exploratory synthesis in pharmaceutical and agrochemical applications.
2-methyl-2-4-(2,2,2-trifluoroethyl)-1H-pyrazol-1-ylpropanoic acid structure
2322851-22-7 structure
Product Name:2-methyl-2-4-(2,2,2-trifluoroethyl)-1H-pyrazol-1-ylpropanoic acid
CAS No:2322851-22-7
MF:C9H11F3N2O2
MW:236.191052675247
CID:6001052
PubChem ID:165942110
Update Time:2025-05-20

2-methyl-2-4-(2,2,2-trifluoroethyl)-1H-pyrazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-acetic acid, α,α-dimethyl-4-(2,2,2-trifluoroethyl)-
    • 2-methyl-2-4-(2,2,2-trifluoroethyl)-1H-pyrazol-1-ylpropanoic acid
    • EN300-22888355
    • 2322851-22-7
    • 2-methyl-2-[4-(2,2,2-trifluoroethyl)-1H-pyrazol-1-yl]propanoic acid
    • Inchi: 1S/C9H11F3N2O2/c1-8(2,7(15)16)14-5-6(4-13-14)3-9(10,11)12/h4-5H,3H2,1-2H3,(H,15,16)
    • InChI Key: LAMZBCXUUXGCMG-UHFFFAOYSA-N
    • SMILES: N1(C(C)(C)C(O)=O)C=C(CC(F)(F)F)C=N1

Computed Properties

  • Exact Mass: 236.07726208g/mol
  • Monoisotopic Mass: 236.07726208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 302.9±42.0 °C(Predicted)
  • pka: 3.56±0.10(Predicted)

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2-methyl-2-4-(2,2,2-trifluoroethyl)-1H-pyrazol-1-ylpropanoic acid Related Literature

Additional information on 2-methyl-2-4-(2,2,2-trifluoroethyl)-1H-pyrazol-1-ylpropanoic acid

Comprehensive Overview of 2-methyl-2-4-(2,2,2-trifluoroethyl)-1H-pyrazol-1-ylpropanoic acid (CAS No. 2322851-22-7): Properties, Applications, and Research Insights

The compound 2-methyl-2-4-(2,2,2-trifluoroethyl)-1H-pyrazol-1-ylpropanoic acid (CAS No. 2322851-22-7) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This trifluoroethyl-substituted pyrazole derivative is characterized by a propanoic acid backbone, which enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its metabolic stability and bioavailability, attributes often linked to the trifluoromethyl group in drug design.

In recent years, the demand for fluorinated organic compounds like 2-methyl-2-4-(2,2,2-trifluoroethyl)-1H-pyrazol-1-ylpropanoic acid has surged, driven by their applications in crop protection and pharmaceutical intermediates. The pyrazole ring in its structure is a key motif in many herbicides and fungicides, while the trifluoroethyl group contributes to improved lipophilicity and target binding. This aligns with the growing focus on sustainable agriculture and precision farming, where such compounds play a pivotal role in reducing environmental impact.

From a synthetic perspective, CAS 2322851-22-7 is often explored for its regioselective functionalization potential. The propanoic acid moiety allows for further derivatization, enabling the creation of amide or ester derivatives with tailored properties. This flexibility is crucial in medicinal chemistry, where slight modifications can significantly alter a compound’s pharmacokinetic profile. Recent publications highlight its utility in kinase inhibitor development, a hot topic in cancer therapy research.

Environmental and toxicity studies of 2-methyl-2-4-(2,2,2-trifluoroethyl)-1H-pyrazol-1-ylpropanoic acid are also emerging, addressing concerns about chemical persistence and ecosystem safety. Regulatory agencies emphasize the need for green chemistry approaches in its synthesis, prompting innovations like catalytic fluorination to minimize waste. These efforts resonate with the broader push for ESG compliance in chemical manufacturing.

For researchers sourcing CAS 2322851-22-7, quality benchmarks such as HPLC purity and stable isotopic labeling are critical. Suppliers increasingly provide custom synthesis services to meet diverse project needs, from in vitro assays to scale-up production. The compound’s patent landscape is another area of interest, with several applications pending in agrochemical formulations and drug discovery.

In summary, 2-methyl-2-4-(2,2,2-trifluoroethyl)-1H-pyrazol-1-ylpropanoic acid represents a convergence of structural ingenuity and practical utility. Its relevance to life sciences and material innovation ensures ongoing exploration, particularly in addressing global challenges like food security and disease treatment. As analytical techniques advance, deeper insights into its structure-activity relationships will likely unlock new applications.

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